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Compound of Interest

Compound Name: 4,6-Dimethoxyindole

Cat. No.: B1331502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed interpretation of the mass spectrum of 4,6-dimethoxyindole, a

crucial methoxy-substituted indole derivative investigated in various fields, including medicinal

chemistry. By comparing its fragmentation pattern with those of related compounds—5,6-

dimethoxyindole, indole, and 1,3-dimethoxybenzene—this document offers a comprehensive

analysis to aid in the structural elucidation and identification of this and similar molecules.

Mass Spectral Data Comparison
The electron ionization (EI) mass spectra of 4,6-dimethoxyindole and its analogs reveal

distinct fragmentation patterns that are key to their identification. The molecular ion and

significant fragment ions for each compound are summarized below.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

Key m/z Values
(Relative Intensity
%)

4,6-Dimethoxyindole

(Predicted)
C₁₀H₁₁NO₂ 177.20

177 (100%), 162

(80%), 134 (40%),

104 (30%), 78 (20%)

5,6-Dimethoxyindole C₁₀H₁₁NO₂ 177.20

177 (100%), 162

(65%), 134 (15%),

119 (10%), 91 (8%)

Indole C₈H₇N 117.15

117 (100%), 90

(15%), 89 (20%), 63

(8%)

1,3-

Dimethoxybenzene
C₈H₁₀O₂ 138.16

138 (100%), 123

(30%), 108 (20%), 95

(40%), 77 (25%)

Fragmentation Pathway of 4,6-Dimethoxyindole
The fragmentation of 4,6-dimethoxyindole under electron ionization primarily involves the loss

of methyl radicals from the methoxy groups, followed by the expulsion of carbon monoxide. The

proposed fragmentation pathway is illustrated below.
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m/z = 177
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- CH₃• [M - CH₃ - CO]⁺
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Further Fragmentation

- HCN
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Caption: Proposed fragmentation pathway of 4,6-Dimethoxyindole.

Comparative Analysis of Fragmentation Patterns
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A detailed comparison of the mass spectra provides valuable insights for distinguishing

between isomeric and structurally related compounds.

4,6-Dimethoxyindole vs. 5,6-Dimethoxyindole: Both isomers exhibit a prominent molecular

ion peak at m/z 177 and a significant fragment at m/z 162, corresponding to the loss of a

methyl group (-CH₃). However, the relative intensity of the m/z 162 peak is predicted to be

higher for the 4,6-isomer. A key differentiator is the ion at m/z 119, which is more prominent

in the spectrum of 5,6-dimethoxyindole, suggesting a different subsequent fragmentation

pathway after the initial loss of a methyl radical.

Role of the Indole Core: The mass spectrum of indole, the parent heterocyclic system, is

dominated by the molecular ion at m/z 117.[1] Its fragmentation involves the loss of

acetylene (C₂H₂) to form an ion at m/z 91 and the loss of hydrogen cyanide (HCN) to yield a

fragment at m/z 90. While these fragments are less significant in the dimethoxy derivatives,

understanding the fragmentation of the core structure is fundamental.

Influence of Methoxy Groups: The fragmentation of 1,3-dimethoxybenzene is characterized

by the loss of a methyl radical to form a prominent ion at m/z 123, followed by the loss of

carbon monoxide (CO) to give a fragment at m/z 95. This sequential loss of a methyl radical

and CO is a characteristic fragmentation pattern for methoxy-substituted aromatic

compounds and is also observed in the fragmentation of 4,6-dimethoxyindole, leading to

the ion at m/z 134.

Experimental Protocols
The mass spectral data presented in this guide were obtained using electron ionization mass

spectrometry (EI-MS). A typical experimental setup for the analysis of small molecules like

dimethoxyindoles is as follows:

1. Sample Preparation:

A solution of the analyte is prepared in a volatile organic solvent (e.g., methanol or

dichloromethane) at a concentration of approximately 1 mg/mL.

2. Instrumentation:

A gas chromatograph coupled to a mass spectrometer (GC-MS) is commonly used.
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Gas Chromatograph (GC) Conditions:

Injector Temperature: 250 °C

Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film

thickness).

Oven Temperature Program: Initial temperature of 100 °C, hold for 1 minute, then ramp to

280 °C at a rate of 15 °C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI).

Electron Energy: 70 eV.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Mass Scan Range: m/z 40-500.

3. Data Acquisition and Analysis:

The mass spectrum is recorded as the analyte elutes from the GC column.

The resulting spectrum is a plot of relative ion abundance versus the mass-to-charge ratio

(m/z).

Data analysis involves identifying the molecular ion and major fragment ions and proposing a

fragmentation mechanism consistent with the observed spectrum.

This comparative guide provides a foundational understanding of the mass spectral behavior of

4,6-dimethoxyindole. For unambiguous identification, it is always recommended to compare

the obtained spectrum with that of a certified reference standard under identical experimental

conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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